N-(6-Acetylamino-benzothiazol-2-yl)-2-methoxy-benzamide
Description
“N-(6-Acetylamino-benzothiazol-2-yl)-2-chloro-acetamide” is a chemical compound with the molecular formula C11H10ClN3O2S and a molecular weight of 283.73 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C11H10ClN3O2S .Physical And Chemical Properties Analysis
This compound has a molecular weight of 283.73 . Other physical and chemical properties are not specified in the available resources.Scientific Research Applications
Corrosion Inhibition
Benzothiazole derivatives, including compounds structurally related to N-(6-Acetylamino-benzothiazol-2-yl)-2-methoxy-benzamide, have been studied for their corrosion inhibiting effects. For instance, benzothiazole derivatives demonstrated significant inhibition efficiency against steel corrosion in acidic solutions. These compounds are capable of adsorbing onto metal surfaces via physical and chemical interactions, offering enhanced stability and protection against corrosion compared to previously reported inhibitors within the benzothiazole family (Hu et al., 2016).
Cancer Research
Benzothiazole derivatives also exhibit promising applications in cancer research. One study on a benzothiazole compound, closely related to N-(6-Acetylamino-benzothiazol-2-yl)-2-methoxy-benzamide, reported its ability to induce apoptosis in human leukemia cells. The mechanism involves mitochondrial-mediated death signaling and the activation of specific pathways, highlighting the compound's potential as a multitarget agent with a broad spectrum of biological activity against tumor cells (Repický et al., 2009).
Liquid Crystals
Research into benzothiazole derivatives has extended into the field of materials science, specifically in the synthesis and characterization of liquid crystals. A series of new benzothiazole-based liquid crystals were synthesized, displaying mesomorphic properties useful in display technologies. These materials feature a benzothiazole core, which contributes to their ability to form liquid crystalline phases, a property that could be influenced by structural modifications like those seen in N-(6-Acetylamino-benzothiazol-2-yl)-2-methoxy-benzamide (Ha et al., 2010).
properties
IUPAC Name |
N-(6-acetamido-1,3-benzothiazol-2-yl)-2-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3S/c1-10(21)18-11-7-8-13-15(9-11)24-17(19-13)20-16(22)12-5-3-4-6-14(12)23-2/h3-9H,1-2H3,(H,18,21)(H,19,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYWHLGWDJMXSAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC=C3OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-acetamido-1,3-benzothiazol-2-yl)-2-methoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-chloro-5-(trifluoromethyl)phenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B2555924.png)
![N~1~-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B2555930.png)
![6-Cyano-N-[5-cyano-2-(cyclopropylamino)phenyl]pyridine-3-sulfonamide](/img/structure/B2555932.png)
![N-[1-(3-Cyanopyrazin-2-yl)azetidin-3-yl]-N-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide](/img/structure/B2555942.png)
![(E)-3-(5-bromo-2-prop-2-enoxyphenyl)-2-cyano-N-[5-[[3-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-yl]prop-2-enamide](/img/structure/B2555947.png)